2-Methylbiphenyl

• CAS No.: 643-58-3
• Product Name: 2-Methylbiphenyl
• Molecular Formula: C13H12
• Molecular Weight: 168.23 g/mol
• IUPAC Name: 1-methyl-2-phenylbenzene
• Standard InChI: InChI=1S/C13H12/c1-11-7-5-6-10-13(11)12-8-3-2-4-9-12/h2-10H,1H3
• Standard InChIKey: ALLIZEAXNXSFGD-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1C2=CC=CC=C2
• Canonical SMILES: CC1=CC=CC=C1C2=CC=CC=C2
• Boiling Point: 500 °F at 760 mm Hg (NTP, 1992); 255.5 °C; 255.3 °C
• Density: 0.993 (NTP, 1992)
• Flash Point: 210 °F (NTP, 1992); Sure Sol-170: 180 °F closed cup Sure Sol-175: 175 °F closed cup /Sure sol-170: 38% methylbiphenyls, 25% biphenyl, 37% dimethyl naphthalenes; sure sol-175 55% methylbiphenyls, 14% biphenyl, and 31% other C12+ aromatic hydrocarbons/
• Melting Point: -0.2 °C
• Physical Description: Methyl biphenyl (mixed isomers) is a clear light yellow liquid with an aromatic odor. (NTP, 1992)
• Description: Methyl biphenyl (mixed isomers) is a clear light yellow liquid with an aromatic odor. (NTP, 1992)
• Solubility: less than 1 mg/mL at 66° F (NTP, 1992); Insoluble in water.
• Synonyms: 2-Phenyltoluene
• Vapor Density: greater than 5 (NTP, 1992) (Relative to Air)
• Vapor Pressure: less than 0.1 mm Hg at 100 °F (NTP, 1992); 0.3 mm Hg @ 20 °C /2-methyl, 3-methyl, 4-methyl biphenyls/
• PubChem Compound: 12563
• Last Modified: Nov 11 2021